Cas no 954260-90-3 (3-(tert-butylamino)methylphenol)

• Product Name: 3-(tert-butylamino)methylphenol
• CAS No: 954260-90-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5235829
• PubChem ID: 16790987
• Update Time: 2026-03-08

3-(tert-butylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[[(1,1-dimethylethyl)amino]methyl]-
• 3-(tert-butylamino)methylphenol

• Inchi： 1S/C11H17NO/c1-11(2,3)12-8-9-5-4-6-10(13)7-9/h4-7,12-13H,8H2,1-3H3
• InChI Key： FYUNKLZWTOEWGC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(CNC(C)(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(tert-butylamino)methylphenol

Introduction to 3-(tert-butylamino)methylphenol (CAS No. 954260-90-3)

3-(tert-butylamino)methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 954260-90-3, is a compound of significant interest in the field of pharmaceutical chemistry and chemical biology. This molecule, featuring a tertiary butylamine substituent attached to a phenolic ring with a methyl group, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and material science. The presence of both aromatic and amine functional groups imparts distinct reactivity and solubility characteristics, enabling its utility in synthetic chemistry and as an intermediate in the synthesis of more complex molecules.

The tert-butylamino moiety in 3-(tert-butylamino)methylphenol plays a crucial role in modulating the compound's pharmacokinetic behavior. The bulky tert-butyl group can influence metabolic pathways and binding interactions with biological targets, making this compound a promising scaffold for designing molecules with enhanced bioavailability or targeted action. Furthermore, the phenolic hydroxyl group provides opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(tert-butylamino)methylphenol as a building block in the design of novel therapeutic agents. Studies have demonstrated its utility in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase. The tertiary amine group can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets, enhancing binding affinity and selectivity.

In addition to its pharmaceutical applications, 3-(tert-butylamino)methylphenol has shown promise in materials science, particularly as a precursor for polymer additives and flame retardants. The compound's ability to undergo cross-linking reactions makes it suitable for enhancing the thermal stability and mechanical strength of polymers. Recent research has explored its incorporation into polyurethane and epoxy resins, where it acts as a catalyst or modifier to improve material performance under extreme conditions.

The synthesis of 3-(tert-butylamino)methylphenol typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Nucleophilic substitution reactions followed by protection-deprotection strategies are commonly employed to introduce the desired functional groups while maintaining regioselectivity. Advances in green chemistry have also led to the development of more sustainable synthetic routes, utilizing catalytic methods and solvent-free conditions to minimize waste and energy consumption.

From a regulatory perspective, 3-(tert-butylamino)methylphenol (CAS No. 954260-90-3) is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling, storage, and transportation, making it accessible for research and industrial applications without stringent regulatory hurdles. However, standard laboratory safety protocols should always be followed when working with any chemical compound to ensure safe handling and minimize exposure risks.

The growing interest in 3-(tert-butylamino)methylphenol is reflected in the increasing number of patents and scientific publications reporting its use in various contexts. Researchers are exploring its potential as an intermediate in the synthesis of antiviral agents, anticancer drugs, and even as a component in advanced materials for electronics. The versatility of this compound underscores its importance as a chemical entity with broad applicability across multiple disciplines.

In conclusion, 3-(tert-butylamino)methylphenol (CAS No. 954260-90-3) represents a fascinating molecule with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features enable diverse applications, from drug development to polymer science, while its favorable safety profile makes it an attractive candidate for further exploration. As research continues to uncover new uses for this compound, its importance is likely to grow even further, solidifying its place as a cornerstone of modern chemical innovation.